N,N-dimethyl-4-[(4-methylphenyl)sulfanyl]-6-(trifluoromethyl)-2-pyrimidinamine

• IUPAC Name: N,N-dimethyl-4-(4-methylphenyl)sulfanyl-6-(trifluoromethyl)pyrimidin-2-amine
• InChI: InChI=1S/C14H14F3N3S/c1-9-4-6-10(7-5-9)21-12-8-11(14(15,16)17)18-13(19-12)20(2)3/h4-8H,1-3H3
• InChI Key: ZZPXPKOFCBIVCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC2=NC(=NC(=C2)C(F)(F)F)N(C)C
• Molecular Formula: C14H14F3N3S
• Molecular Weight: 313.34 g/mol

Description

“N,N-dimethyl-4-[(4-methylphenyl)sulfanyl]-6-(trifluoromethyl)-2-pyrimidinamine” is a chemical compound. Unfortunately, there is limited information available about this specific compound. It’s important to note that the description of a chemical compound typically includes its molecular structure, physical and chemical properties, and potential uses.

Chemical Reactions Analysis

The chemical reactions that a compound can undergo are determined by its molecular structure. Without specific information about the structure of “N,N-dimethyl-4-[(4-methylphenyl)sulfanyl]-6-(trifluoromethyl)-2-pyrimidinamine”, it’s difficult to predict its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as its melting point, boiling point, density, and solubility. These properties can provide important information about how the compound behaves under different conditions.

Scientific Research Applications

Synthesis and Material Properties

• Novel diamine compounds, including those with pyridine and trifluoromethylphenyl groups, have been synthesized and utilized in the creation of fluorinated polyamides. These polymers demonstrate excellent solubility in organic solvents and exhibit high glass transition temperatures and thermal stability, making them suitable for applications requiring durable materials with specific thermal and mechanical properties (Xiao-Ling Liu et al., 2013).

Application in High-Performance Polymers

• Research into fluorinated polyamides and polyimides based on modified diamine monomers, including those with noncoplanar methyl substitution and trifluoromethyl groups, has led to the development of materials with lightness, high solubility, and excellent thermal properties. These materials are suitable for creating flexible, strong films and have potential applications in electronics and aerospace for their low dielectric constants and moisture absorption (D. Liaw et al., 2006).

Enhanced Polymer Solubility and Stability

• The synthesis of polyamide-imides incorporating ether, sulfur, and trifluoromethyl linkages has resulted in polymers with outstanding solubility, good thermal stability, and properties beneficial for advanced material applications. These characteristics are crucial for developing new materials for high-tech industries (A. Shockravi et al., 2009).

Advanced Applications in Insecticides

• The development of sulfoxaflor, a novel insecticide, showcases the application of sulfanyl pyrimidinamine derivatives in agriculture. Sulfoxaflor targets sap-feeding pests, offering a new mechanism of action compared to existing solutions and providing an effective tool for managing resistance in pests (T. C. Sparks et al., 2013).

Liquid-Crystalline and Photoluminescence Properties

• Poly(pyridinium salt)s with oxyalkylene units derived from related chemical structures exhibit amphotropic liquid-crystalline and photoluminescence properties. These materials open up new possibilities for applications in displays, sensors, and other optoelectronic devices (P. Bhowmik et al., 2008).

Future Directions

The future directions for research on a specific chemical compound can depend on many factors, including its known properties, potential applications, and areas of interest within the scientific community. Without more specific information about “N,N-dimethyl-4-[(4-methylphenyl)sulfanyl]-6-(trifluoromethyl)-2-pyrimidinamine”, it’s difficult to predict future directions for research.